Cas no 2531-04-6 (3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-2-(1-methyl-4-piperidinyl)-5-phenyl-)

• Product Name: 3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-2-(1-methyl-4-piperidinyl)-5-phenyl-
• CAS No: 2531-04-6
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 257552
• PubChem ID: 17319
• Update Time: 2025-09-19

3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-2-(1-methyl-4-piperidinyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-2-(1-methyl-4-piperidinyl)-5-phenyl-
• PR66
• 4-ethyl-1-(1-methylpiperidin-4-yl)-3-phenyl-3-pyrazolin-5-one
• 4-ethyl-2-(1-methylpiperidin-4-yl)-5-phenyl-1,2-dihydro-3H-pyrazol-3-one
• HY-U00195
• 4-ethyl-2-(1-methylpiperidin-4-yl)-5-phenyl-1H-pyrazol-3-one
• 4-ETHYL-1-(1-METHYL-4-PIPERIDYL)-3-PHENYL-3-PYRAZOLAN-5-ONE
• LBFGQUCAQWAFNN-UHFFFAOYSA-N
• AKOS040735324
• PIPERYLONE [MI]
• Piperylonum [INN-Latin]
• SCHEMBL25509
• XWH5VH1L2F
• PR 66
• PIPERYLONE
• NoName_1468
• NS00003430
• PIPERYLONE [WHO-DD]
• EINECS 219-788-4
• CS-7293
• PIPERYLONE [MART.]
• UNII-XWH5VH1L2F
• Piperylone [INN]
• Piperylonum
• Q25100750
• 4-Ethyl-1-(1-methyl-4-piperidyl)-3-phenyl-3-pyrazolin-5-one
• CHEMBL2104576
• PR-66
• DTXSID10902243
• DTXSID90179956
• Piperilona [INN-Spanish]
• piperylon
• Piperilona
• 2531-04-6

• Inchi： 1S/C17H23N3O/c1-3-15-16(13-7-5-4-6-8-13)18-20(17(15)21)14-9-11-19(2)12-10-14/h4-8,14,18H,3,9-12H2,1-2H3
• InChI Key： LBFGQUCAQWAFNN-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C2C=CC=CC=2)NN1C1CCN(C)CC1

Computed Properties

• Exact Mass: 285.18429
• Monoisotopic Mass: 285.184112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6
• XLogP3: 3

Experimental Properties

• Density: 1.121
• Boiling Point: 413°Cat760mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.571
• PSA: 35.58
• pka: pK1 5.90; pK2 9.15(at 25℃)

3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-2-(1-methyl-4-piperidinyl)-5-phenyl- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles